![molecular formula C11H14N4O B5712079 1-isopropyl-5-(4-methoxyphenyl)-1H-tetrazole](/img/structure/B5712079.png)
1-isopropyl-5-(4-methoxyphenyl)-1H-tetrazole
Overview
Description
1-isopropyl-5-(4-methoxyphenyl)-1H-tetrazole, also known as IMPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
1-isopropyl-5-(4-methoxyphenyl)-1H-tetrazole has been studied extensively for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, this compound has been explored as a potential drug candidate due to its ability to inhibit certain enzymes that play a role in the development of diseases such as cancer and Alzheimer's. In material science, this compound has been used as a building block for the synthesis of novel materials with unique properties. In analytical chemistry, this compound has been utilized as a derivatizing agent for the analysis of various compounds.
Mechanism of Action
1-isopropyl-5-(4-methoxyphenyl)-1H-tetrazole exerts its biological effects through the inhibition of specific enzymes, such as acetylcholinesterase and butyrylcholinesterase. By inhibiting these enzymes, this compound can prevent the breakdown of certain neurotransmitters, leading to an increase in their levels and subsequent physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of acetylcholinesterase and butyrylcholinesterase, as well as the ability to modulate the activity of certain ion channels and receptors. These effects can lead to changes in cognitive function, mood, and other physiological processes.
Advantages and Limitations for Lab Experiments
One advantage of using 1-isopropyl-5-(4-methoxyphenyl)-1H-tetrazole in lab experiments is its ability to selectively inhibit specific enzymes, allowing for the study of their individual roles in various biological processes. However, this compound's potency and selectivity can also present a limitation, as high concentrations may be required to achieve the desired effects, potentially leading to off-target effects and toxicity.
Future Directions
Future research on 1-isopropyl-5-(4-methoxyphenyl)-1H-tetrazole could involve the development of more potent and selective inhibitors of specific enzymes, as well as the synthesis of novel materials using this compound as a building block. Additionally, further studies could explore the potential therapeutic applications of this compound in the treatment of various diseases, such as Alzheimer's and cancer.
In conclusion, this compound is a chemical compound with significant potential in various scientific research fields. Its ability to selectively inhibit specific enzymes and modulate physiological processes makes it a valuable tool for studying biological processes and developing novel materials and therapeutics. Future research on this compound could lead to exciting discoveries and advancements in these fields.
Synthesis Methods
1-isopropyl-5-(4-methoxyphenyl)-1H-tetrazole can be synthesized through a multistep process involving the reaction of 4-methoxyphenylhydrazine with isopropyl isocyanate, followed by the reaction of the resulting compound with sodium azide. The final product is obtained through a cyclization reaction.
properties
IUPAC Name |
5-(4-methoxyphenyl)-1-propan-2-yltetrazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4O/c1-8(2)15-11(12-13-14-15)9-4-6-10(16-3)7-5-9/h4-8H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFOLQKPMFPWBBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=NN=N1)C2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501321159 | |
Record name | 5-(4-methoxyphenyl)-1-propan-2-yltetrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501321159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
19 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26662858 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
462069-94-9 | |
Record name | 5-(4-methoxyphenyl)-1-propan-2-yltetrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501321159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.